Cas no 2416242-86-7 (5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride)

• Product Name: 5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride
• CAS No: 2416242-86-7
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD32667499
• CID: 5675162
• PubChem ID: 146155251
• Update Time: 2025-10-18

5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthyridine-1-carboxylic acid, 5,6,7,8-tetrahydro-, hydrochloride (1:2)
• 5,6,7,8-Tetrahydro-2,6-naphthyridine-1-carboxylic acid;dihydrochloride
• 2416242-86-7
• 5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride
• EN300-26667633
• Z4428908718

• MDL： MFCD32667499
• Inchi： 1S/C9H10N2O2.ClH/c12-9(13)8-7-2-3-10-5-6(7)1-4-11-8;/h1,4,10H,2-3,5H2,(H,12,13);1H
• InChI Key： ZQHLKQBSEZQUGM-UHFFFAOYSA-N
• SMILES： C(C1N=CC=C2CNCCC=12)(=O)O.Cl

Computed Properties

• Exact Mass: 250.0275830g/mol
• Monoisotopic Mass: 250.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on 5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride

5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride: A Key Compound in Pharmaceutical Research and Drug Development

5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride, with the CAS number 2416242-86-7, is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of naphthyridine derivatives, which are known for their structural versatility and potential biological activities. Recent studies have highlighted its role as a promising scaffold for the development of novel therapeutics targeting a range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

The naphthyridine ring system, which forms the core of this compound, is a six-membered ring fused with a five-membered pyridine ring. The 5,6,7,8-tetrahydro substitution introduces additional hydrogen atoms, enhancing its reactivity and enabling the formation of diverse derivatives. The dihydrochloride salt form of the molecule provides stability and solubility, making it suitable for pharmaceutical formulations. This structural feature is critical for optimizing its pharmacokinetic properties and ensuring its efficacy in vivo.

Recent advances in medicinal chemistry have demonstrated that 5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride exhibits potent inhibitory activity against several key targets, including protein kinases and enzymes involved in metabolic pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of ERK1/2 and AKT kinases, which are implicated in cell proliferation and survival. These findings underscore its potential as a lead compound for the development of anti-cancer agents.

Moreover, the 1-carboxylic acid functionality of the molecule plays a crucial role in its biological activity. This group can participate in hydrogen bonding interactions with target proteins, enhancing the molecule's binding affinity. Researchers have also explored the possibility of modifying the carboxylic acid moiety to improve its metabolic stability and reduce off-target effects. Such modifications are essential for translating this compound into viable therapeutic candidates.

The naphthyridine core structure is particularly attractive for drug design due to its ability to mimic natural amino acids and interact with biological targets. A 2024 review in Drug Discovery Today highlighted the advantages of naphthyridine derivatives in the development of small-molecule inhibitors for diseases such as Alzheimer's and Parkinson's. The 5,6,7,8-tetrahydro substitution further enhances the molecule's flexibility, allowing for the creation of diverse analogs with tailored pharmacological profiles.

One of the most promising applications of 5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride is in the field of oncology. Preclinical studies have shown that this compound can selectively target cancer cells by disrupting critical signaling pathways. For example, a 2023 study published in Cancer Research demonstrated that this compound effectively inhibits the growth of pancreatic cancer cells by modulating the PI3K/AKT/mTOR pathway. These findings suggest its potential as a novel therapeutic agent for aggressive malignancies.

In addition to its anti-cancer properties, this compound has shown potential in the treatment of neurodegenerative diseases. Research published in Neuropharmacology in 2024 indicated that the naphthyridine scaffold can interact with amyloid-beta proteins, which are implicated in Alzheimer's disease. The 5,6,7,8-tetrahydro substitution appears to enhance this interaction, making the molecule a candidate for the development of anti-amyloid therapies.

The dihydrochloride salt form of the molecule is also significant in terms of its solubility and bioavailability. A 2023 study in Pharmaceutical Research evaluated the pharmacokinetic properties of this compound in animal models and found that it exhibits good oral bioavailability and prolonged plasma half-life. These characteristics are essential for the development of oral formulations, which are preferred in clinical practice due to their convenience and compliance advantages.

Despite its promising properties, the development of 5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride as a therapeutic agent requires further optimization. Researchers are actively exploring strategies to enhance its potency, selectivity, and safety profile. For instance, the 1-carboxylic acid group can be modified to improve its metabolic stability, while the naphthyridine ring can be functionalized to target specific disease pathways.

Overall, 5,6,7,8-tetrahydro-2,6-naphthyridine-1-carboxylic acid dihydrochloride represents a valuable scaffold in the quest for novel therapeutics. Its structural versatility, combined with its potential biological activities, makes it a promising candidate for the development of drugs targeting a wide range of diseases. Continued research into this compound and its derivatives is expected to yield significant advancements in pharmaceutical science and clinical medicine.